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molecular formula C10H10Cl2N4O B2440894 4,6-dichloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-d]pyrimidine CAS No. 1037479-62-1

4,6-dichloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-d]pyrimidine

Cat. No. B2440894
CAS RN: 1037479-62-1
M. Wt: 273.12
InChI Key: VMIPTJUFAWNUEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09296703B2

Procedure details

pTsOH (30.2 mg, 0.159 mmol) was added to a solution of 4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine (300 mg, 1.587 mmol) and 3,4-dihydro-2H-pyran (200 mg, 2.381 mmol) in a mixture of tetrahydrofuran (ratio: 1.000, volume: 5 ml) and CH2Cl2 (ratio: 1.000, volume: 5 ml). The reaction mixture was stirred for 12 h at room temperature after which the solvent was removed in vacuo. The residue was taken in CH2Cl2 (20 mL) and poured into water (20 ml). The organic phase was separated, the aqueous phase was extracted with CH2Cl2 (20 mL), and the organic phases were combined. The combined organic phases were washed with water (40 mL), washed with brine (40 mL), dried over Na2SO4 and then concentrated. The resulting crude material was purified by flash chromatography (CH2Cl2/MeOH 99/1 increasing) to yield the title compound (397 mg, 1.454 mmol, 92% yield) as a pale white oil. 1H NMR (400 MHz, CDCl3): δ 8.19 (s, 1H), 5.99 (dd, 1H, J=2.4 & 10.4 Hz), 4.12 (m, 1H), 3.79 (m, 1H), 2.53 (m, 1H), 2.13 (m, 1H), 1.93 (m, 1H), 1.76 (m, 2H), 1.64 (m, 1H). ESI-MS: 273.0 [M+H]+.
Name
pTsOH
Quantity
30.2 mg
Type
reactant
Reaction Step One
Name
4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine
Quantity
300 mg
Type
reactant
Reaction Step One
Name
3,4-dihydro-2H-pyran
Quantity
200 mg
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
5 mL
Type
solvent
Reaction Step One
Name
CH2Cl2
Quantity
5 mL
Type
solvent
Reaction Step One
Name
title compound
Yield
92%

Identifiers

REACTION_CXSMILES
CC1C=CC(S(O)(=O)=O)=CC=1.[Cl:12][C:13]1[N:18]=[C:17]([Cl:19])[N:16]=[C:15]2[NH:20][N:21]=[CH:22][C:14]=12.[O:23]1[CH:28]=[CH:27][CH2:26][CH2:25][CH2:24]1>O1CCCC1.C(Cl)Cl>[Cl:12][C:13]1[N:18]=[C:17]([Cl:19])[N:16]=[C:15]2[N:20]([CH:24]3[CH2:25][CH2:26][CH2:27][CH2:28][O:23]3)[N:21]=[CH:22][C:14]=12

Inputs

Step One
Name
pTsOH
Quantity
30.2 mg
Type
reactant
Smiles
CC=1C=CC(=CC1)S(=O)(=O)O
Name
4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine
Quantity
300 mg
Type
reactant
Smiles
ClC1=C2C(=NC(=N1)Cl)NN=C2
Name
3,4-dihydro-2H-pyran
Quantity
200 mg
Type
reactant
Smiles
O1CCCC=C1
Name
tetrahydrofuran
Quantity
5 mL
Type
solvent
Smiles
O1CCCC1
Name
CH2Cl2
Quantity
5 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred for 12 h at room temperature after which the solvent
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
was removed in vacuo
ADDITION
Type
ADDITION
Details
poured into water (20 ml)
CUSTOM
Type
CUSTOM
Details
The organic phase was separated
EXTRACTION
Type
EXTRACTION
Details
the aqueous phase was extracted with CH2Cl2 (20 mL)
WASH
Type
WASH
Details
The combined organic phases were washed with water (40 mL)
WASH
Type
WASH
Details
washed with brine (40 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The resulting crude material was purified by flash chromatography (CH2Cl2/MeOH 99/1 increasing)

Outcomes

Product
Details
Reaction Time
 12 h
Name
title compound
Type
product
Smiles
ClC1=C2C(=NC(=N1)Cl)N(N=C2)C2OCCCC2
Measurements
Type Value Analysis
AMOUNT: AMOUNT 1.454 mmol
AMOUNT: MASS 397 mg
YIELD: PERCENTYIELD 92%
YIELD: CALCULATEDPERCENTYIELD 91.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.